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Compound of Interest

Compound Name: (-)-Isolongifolol

Cat. No.: B075120 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the current scientific understanding of the

sesquiterpenoid (-)-Isolongifolol. While its chemical and physical properties are well-

documented, a comprehensive body of research on its specific biological effects is notably

absent in publicly available literature. This document summarizes the available information and

highlights the significant gaps in our knowledge, suggesting potential avenues for future

research.

Chemical and Physical Properties
(-)-Isolongifolol is a tricyclic sesquiterpene alcohol. Its fundamental properties are detailed

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b075120?utm_src=pdf-interest
https://www.benchchem.com/product/b075120?utm_src=pdf-body
https://www.benchchem.com/product/b075120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₅H₂₆O [1][2]

Molecular Weight 222.37 g/mol [1][2][3]

IUPAC Name

[(1R,2S,7S,8S,9S)-3,3,7-

trimethyl-8-

tricyclo[5.4.0.0²,⁹]undecanyl]m

ethanol

[1]

CAS Registry Number 1139-17-9 [1][2]

Appearance Not specified in results

Solubility

Log10 of Water solubility in

mol/l: -3.60 (Crippen

Calculated Property)

[3]

Octanol/Water Partition

Coefficient (logP)

3.467 (Crippen Calculated

Property)
[3]

Known Biological Effects: A Landscape of Limited
Data
Direct research into the biological activities of (-)-Isolongifolol is scarce. The majority of

available information pertains to its derivatives or related compounds, or its presence as a

constituent in essential oils with broader biological activities.

Butyrylcholinesterase Inhibitory Activity of Microbial
Metabolites
One of the few studies directly involving (-)-Isolongifolol investigated its microbial

transformation. This research indicated that the transformed products, or metabolites, of (-)-
Isolongifolol exhibited butyrylcholinesterase inhibitory activity.[4] However, the study did not

report any such activity for the parent compound, (-)-Isolongifolol, itself.

Anticancer Activity of Related Compounds
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Research into the anticancer potential has focused on a related ketone, isolongifolanone, and

its derivatives, rather than (-)-Isolongifolol. A study published in Biomedicine &

Pharmacotherapy in 2021 detailed the synthesis of novel pyrazole ring-containing derivatives

of isolongifolanone.[5] One derivative, compound 3b, demonstrated significant antiproliferative

effects on MCF-7 breast cancer cells.[5] The mechanism of action for this derivative was

proposed to involve the induction of apoptosis through the activation of caspase-3 and PARP,

modulation of Bcl-2 family proteins, and an increase in p53 levels.[5] Furthermore, this

compound was found to down-regulate cyclin-dependent kinase 2 (CDK2), a key regulator of

the cell cycle.[5] It is crucial to emphasize that these findings are for a derivative of

isolongifolanone and cannot be directly extrapolated to (-)-Isolongifolol.

The proposed mechanism of apoptosis induction by the isolongifolanone derivative is illustrated

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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